Cas no 2046-18-6 (4-phenylbutyronitrile)

• Product Name: 4-phenylbutyronitrile
• CAS No: 2046-18-6
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD00001973
• CID: 84086
• PubChem ID: 24850349
• Update Time: 2025-04-18

4-phenylbutyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-phenylbutyronitrile
• Phenylbutyronitrile
• 4-phenylbutanenitrile
• 3-phenylbutanenitrile
• 3-phenylpropyl cyanide
• 4-phenylbutanecarbonitrile
• 4-phenylbutylnitrile
• 4-phenyl-butyronitrile
• Benzenebutanenitrile
• Butyronitrile,4-phenyl
• G-phenylpropylcyanide
• SY049596
• 4-Phenylbutyronitrile, 99%
• Butyronitrile, 4-phenyl-
• EN300-37309
• EINECS 218-068-7
• NS00001780
• EC 218-068-7
• CAA04618
• DTXSID6062129
• PNG4BJG1Z6
• AI3-11711
• 3-(CYCLOPENTYLAMINOCARBONYL)PHENYLBORONICACID
• D92056
• FT-0619403
• (3-Cyanopropyl)benzene
• .gamma.-Phenylpropyl cyanide
• NSC1853
• AMY3893
• P1025
• 1-Cyano-3-phenylpropane
• AS-75933
• J-013338
• 2046-18-6
• AKOS000162284
• SCHEMBL181369
• CS-0269930
• NSC-1853
• MFCD00001973
• NSC 1853
• UNII-PNG4BJG1Z6

• MDL： MFCD00001973
• Inchi： 1S/C10H11N/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8H2
• InChI Key： ICMVGKQFVMTRLB-UHFFFAOYSA-N
• SMILES： N#CCCCC1C=CC=CC=1
• BRN： 2043002

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: liquid
• Density: 0.973 g/mL at 25 °C(lit.)
• Boiling Point: 97-99 °C/1.7 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5143(lit.)
• PSA: 23.79000
• LogP: 2.53288
• Solubility: Insoluble in water

4-phenylbutyronitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides